1-[(2-chloro-4-methylphenyl)carbonyl]-1H-indole-3-carbonitrile

• IUPAC Name: 1-(2-chloro-4-methylbenzoyl)indole-3-carbonitrile
• InChI: InChI=1S/C17H11ClN2O/c1-11-6-7-14(15(18)8-11)17(21)20-10-12(9-19)13-4-2-3-5-16(13)20/h2-8,10H,1H3
• InChI Key: ZOOKAVQFJXHKID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2C=C(C3=CC=CC=C32)C#N)Cl
• Molecular Formula: C17H11ClN2O
• Molecular Weight: 294.7 g/mol
• CAS No.: 1987273-26-6

Description

1-[(2-chloro-4-methylphenyl)carbonyl]-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C17H11ClN2O and its molecular weight is 294.74. The purity is usually 95%.
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Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in the biological activities mentioned above . The specific interactions and resulting changes would depend on the exact nature of the target and the structure of the indole derivative.

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The affected pathways and their downstream effects would depend on the specific targets of the compound.

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and the biochemical pathways it affects. Given the broad range of biological activities associated with indole derivatives , the results of action could be diverse, ranging from antiviral effects to anticancer effects.